2-(Piperidin-1-ylmethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine

• IUPAC Name: 2-(piperidin-1-ylmethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine
• InChI: InChI=1S/C12H20N4/c1-2-5-15(6-3-1)9-11-10-16-7-4-13-8-12(16)14-11/h10,13H,1-9H2
• InChI Key: SESSYWWTROCVDE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC2=CN3CCNCC3=N2
• Molecular Formula: C12H20N4
• Molecular Weight: 220.31 g/mol

Description

2-(Piperidin-1-ylmethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine is a heterocyclic compound featuring a bicyclic core (tetrahydroimidazo[1,2-a]pyrazine) substituted with a piperidinylmethyl group. This scaffold is derived from heterocyclized dipeptides, where the N-terminal amino acid is replaced by a heterobicyclic structure . The compound belongs to the BIM chemical class (e.g., BIM-46174 and its dimer BIM-46187), which are among the few cell-permeable Gαq protein inhibitors . Gαq signaling is implicated in cancer and cardiovascular diseases, making this scaffold pharmacologically significant .

Biological Activity

2-(Piperidin-1-ylmethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine is a compound that has garnered attention in pharmacological research due to its diverse biological activities. This compound's structure suggests potential interactions with various biological targets, making it a candidate for therapeutic applications. This article explores the biological activity of this compound, including its mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 2-(Piperidin-1-ylmethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine is $C_{12}H_{20}N_4$, with a molecular weight of approximately 220.32 g/mol. Its structural features include a piperidine ring and an imidazo[1,2-a]pyrazine moiety, which are critical for its biological activity.

The biological activity of this compound is primarily attributed to its interaction with neurotransmitter receptors and enzymes involved in various physiological processes. Research indicates that it may act as an antagonist or modulator at certain receptors, influencing neurotransmission and potentially exhibiting neuroprotective effects.

Key Mechanisms:

• Receptor Modulation: The compound may interact with serotonin and dopamine receptors, which are crucial in mood regulation and cognitive functions.
• Enzyme Inhibition: It has been suggested that the compound could inhibit specific enzymes linked to metabolic pathways related to diabetes and obesity.

Pharmacological Activities

The pharmacological profile of 2-(Piperidin-1-ylmethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine includes:

• Antidiabetic Effects: Preliminary studies suggest that this compound may enhance insulin sensitivity and glucose uptake in peripheral tissues.
• Neuroprotective Properties: There is evidence indicating potential neuroprotective effects against oxidative stress and neuroinflammation.
• Antiviral Activity: Some derivatives of similar structures have shown antiviral properties against various viral strains.

Case Studies and Research Findings

Several studies have investigated the biological activities of compounds related to 2-(Piperidin-1-ylmethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine. Below are summarized findings from notable research:

Study	Findings
Mochulskaya et al. (2023)	Investigated similar compounds showing antiviral activity against influenza virus strains with IC50 values indicating potent efficacy.
ResearchGate Study (2024)	Highlighted diverse pharmacological activities of piperazine derivatives including potential antidiabetic effects.
Patent EP2226324A1 (2002)	Discussed the utility of tetrahydroimidazo derivatives in treating diabetes type II.

Comparison with Similar Compounds

Structure-Activity Relationships (SAR)

• Core Heterocycle : Replacement of pyrazine with pyrimidine (e.g., tetrahydroimidazo[1,2-a]pyrimidines) reduces Gαq affinity but enhances antibacterial activity .
• Position 2 Substitutions: Piperidinylmethyl: Critical for Gαq inhibition; removal reduces activity (e.g., fragment analogs in show >10-fold lower potency). Trifluoromethyl: Enhances metabolic stability and kinase binding (e.g., adenosine A2A antagonists with Kᵢ < 1 nM ).
• Position 8 Modifications : Piperazinyl groups improve α2-adrenergic receptor selectivity, while dihydroimidazo derivatives lose α2 affinity without affecting α1 binding .

Key Research Findings

• Gαq Inhibition : BIM-46174 disrupts Gαq signaling at sub-micromolar concentrations, making it a lead for oncology .
• Antimalarial Activity : Trifluoromethyl derivatives (e.g., mCMQ069) achieve single-dose cures in Plasmodium models .
• Receptor Selectivity: Piperazinyl substitution at position 8 (Compound 2a) achieves nanomolar α2 receptor binding, surpassing mianserin’s selectivity .